Cas no 25804-49-3 (Tert-Butyl 4-hydroxybenzoate)

Tert-Butyl 4-hydroxybenzoate is a synthetic ester derived from 4-hydroxybenzoic acid, commonly utilized as an intermediate in organic synthesis and pharmaceutical applications. Its tert-butyl group enhances steric hindrance, improving stability and resistance to hydrolysis compared to shorter-chain alkyl parabens. This compound exhibits favorable solubility in organic solvents, facilitating its use in reaction media and formulation processes. Its phenolic hydroxyl group allows for further functionalization, making it valuable in the production of fine chemicals and active pharmaceutical ingredients (APIs). Additionally, it serves as a preservative in select industrial applications due to its antimicrobial properties. The compound is characterized by its high purity and consistent performance in synthetic workflows.

Tert-Butyl 4-hydroxybenzoate structure

Product Name:Tert-Butyl 4-hydroxybenzoate

CAS No:25804-49-3

MF:C₁₁H₁₄O₃

MW:194.227063655853

MDL:MFCD09953072

CID:287541

PubChem ID:117640

Update Time:2025-06-07

Tert-Butyl 4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,4-hydroxy-, 1,1-dimethylethyl ester
- tert-Butyl 4-hydroxybenzoate
- 4-(tert-Butoxycarbonyl)phenol
- 4-Hydroxybenzoic acid 1,1-dimethylethyl ester
- 4-Hydroxybenzoic acid tert-butyl ester
- Benzoicacid, p-hydroxy-, tert-butyl ester (8CI)
- p-Hydroxybenzoic acid tert-butyl ester
- tert-Butyl p-hydroxybenzoate
- Tert-butyl-4-hydroxybenzoate
- B8SS68TDWJ
- 4-hydroxy-benzoic acid tert-butyl ester
- Benzoic acid, 4-hydroxy-, 1,1-dimethylethyl ester
- DSSTox_CID_24895
- DSSTox_RID_80566
- DSSTox_GSID_44895
- WHWMOMRHHQLBQQ-UHFFFAOYSA-N
- 1,1-dimethylethyl 4-hydroxybenzoate
- Tox21_301248
- AB3413
- A856712
- (4-Hydroxyphenyl)-carboxylic acid-tert-butyl ester
- DTXSID7044895
- EN300-7404314
- 25804-49-3
- EINECS 247-272-9
- 4-Hydroxybenzoic acid tert butyl ester
- Q27274512
- CAS-25804-49-3
- 2-Methyl-2-propanyl 4-hydroxybenzoate
- FT-0769943
- DTXCID5024895
- UNII-B8SS68TDWJ
- BENZOIC ACID, P-HYDROXY-, TERT-BUTYL ESTER
- SY022982
- AKOS013211449
- CHEMBL3185248
- NS00027969
- MFCD09953072
- CS-W023012
- NCGC00256248-01
- SCHEMBL38810
- AS-19931
- DA-07612
- Tert-Butyl 4-hydroxybenzoate
- MDL： MFCD09953072
- Inchi： 1S/C11H14O3/c1-11(2,3)14-10(13)8-4-6-9(12)7-5-8/h4-7,12H,1-3H3
- InChI Key： WHWMOMRHHQLBQQ-UHFFFAOYSA-N
- SMILES： O(C(C1C=CC(=CC=1)O)=O)C(C)(C)C

Computed Properties

Exact Mass: 194.09432
Monoisotopic Mass: 194.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.5
XLogP3: 2.4

Experimental Properties

Density: 1.107±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 130-132 ºC (ethyl ether ligroine )
Boiling Point: 295.6±13.0 ºC (760 Torr),
Flash Point: 121.5±12.6 ºC,
Solubility: Very slightly soluble (0.64 g/l) (25 º C),
PSA: 46.53

Tert-Butyl 4-hydroxybenzoate Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

Tert-Butyl 4-hydroxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A432876-250mg	tert-Butyl 4-hydroxybenzoate	25804-49-3	96%	250mg	$5.0	2025-02-25
Ambeed	A432876-1g	tert-Butyl 4-hydroxybenzoate	25804-49-3	96%	1g	$6.0	2025-02-25
Ambeed	A432876-5g	tert-Butyl 4-hydroxybenzoate	25804-49-3	96%	5g	$8.0	2025-02-25
Ambeed	A432876-10g	tert-Butyl 4-hydroxybenzoate	25804-49-3	96%	10g	$11.0	2025-02-25
Ambeed	A432876-25g	tert-Butyl 4-hydroxybenzoate	25804-49-3	96%	25g	$26.0	2025-02-25
Ambeed	A432876-100g	tert-Butyl 4-hydroxybenzoate	25804-49-3	96%	100g	$98.0	2025-02-25
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XD339-20g	Tert-Butyl 4-hydroxybenzoate	25804-49-3	96%	20g	1148.0CNY	2021-07-10
TRC	T135775-50mg	tert-Butyl 4-Hydroxybenzoate	25804-49-3		50mg	$ 50.00	2022-06-03
TRC	T135775-100mg	tert-Butyl 4-Hydroxybenzoate	25804-49-3		100mg	$ 65.00	2022-06-03
TRC	T135775-500mg	tert-Butyl 4-Hydroxybenzoate	25804-49-3		500mg	$ 95.00	2022-06-03